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Compound of Interest

Compound Name: Dihydroterpineol

Cat. No.: B150745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Dihydroterpineol in Cosmetic
Formulations
Dihydroterpineol is a monoterpene alcohol valued in the cosmetic industry for its pleasant,

fresh aroma, which is often described as pine-like with floral and citrus undertones.[1][2][3] It is

utilized primarily as a fragrance ingredient in a wide array of personal care products, including

creams, lotions, soaps, and hair care preparations.[4][5] Beyond its olfactory contributions,

Dihydroterpineol can act as a fragrance fixative, enhancing the longevity of the product's

scent.[6] Emerging research also suggests potential antimicrobial and anti-inflammatory

properties for terpene alcohols, broadening their applicability in cosmetic science.[7][8]

These application notes provide detailed protocols for the incorporation and evaluation of

Dihydroterpineol in cosmetic formulations, with a focus on stability and sensory analysis.

Physicochemical Properties and Solubility
A comprehensive understanding of Dihydroterpineol's physical and chemical properties is

essential for successful formulation.
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Property Value Reference(s)

Chemical Name
p-Menthan-8-ol, 2-(4-

Methylcyclohexyl)propan-2-ol
[6][9]

CAS Number 498-81-7 [9]

Molecular Formula C₁₀H₂₀O [9]

Molecular Weight 156.27 g/mol [5]

Appearance
Colorless to light yellow liquid

or solid at room temperature.
[1][2]

Odor Profile
Fresh, pine, earthy, green, with

lime and floral notes.
[2][9][10]

Boiling Point ~210-212 °C [3][5]

Melting Point
~32 °C (can be liquid at lower

temperatures)
[1][2]

Flash Point ~85-89.7 °C (closed cup) [3][5]

logP (o/w) ~3.2 [2][9]

Solubility

Soluble in ethanol, acetone,

and most organic solvents;

slightly soluble in water.

[3][5]

Solubility in Common Cosmetic Solvents:

While specific quantitative solubility data for Dihydroterpineol in all cosmetic esters and

glycols is not readily available, general solubility characteristics of terpene alcohols can be

referenced.
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Solvent Type Examples
Expected Solubility
of Dihydroterpineol

Reference(s)

Alcohols
Ethanol, Isopropyl

Alcohol
High [5]

Glycols
Propylene Glycol,

Butylene Glycol
Moderate to High [11]

Esters

Isopropyl Myristate,

Caprylic/Capric

Triglyceride

High [2]

Silicones
Dimethicone,

Cyclomethicone
Moderate to High

Hydrocarbons
Mineral Oil,

Isododecane
High

Water Purified Water Low (Slightly Soluble) [3][5]

Application in Cosmetic Formulations: A
Representative Example
Dihydroterpineol is typically incorporated into the oil phase or at the post-emulsification stage

of a formulation. The following is a representative example of an oil-in-water (O/W) body lotion.

Table of Ingredients: Scented Body Lotion
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Phase
Ingredient
Name

INCI Name % (w/w) Function

A Deionized Water Aqua to 100 Solvent

A Glycerin Glycerin 3.00 Humectant

A Xanthan Gum Xanthan Gum 0.30 Thickener

B
Caprylic/Capric

Triglyceride

Caprylic/Capric

Triglyceride
8.00 Emollient

B Cetearyl Alcohol Cetearyl Alcohol 3.00
Thickener,

Emulsifier

B
Glyceryl Stearate

SE

Glyceryl Stearate

SE
2.50 Emulsifier

C Dihydroterpineol Dihydroterpineol 0.50 Fragrance

C

Phenoxyethanol

(and)

Ethylhexylglyceri

n

Phenoxyethanol,

Ethylhexylglyceri

n

1.00 Preservative

C
Vitamin E

Acetate

Tocopheryl

Acetate
0.20 Antioxidant

Protocol for Preparation of Scented Body Lotion
This protocol outlines the steps for creating the O/W lotion detailed above.

Phase A Preparation: In the main beaker, combine deionized water and glycerin. Begin

heating to 75°C under propeller agitation. Slowly sprinkle in the xanthan gum and mix until

fully hydrated and a uniform gel is formed.

Phase B Preparation: In a separate beaker, combine all Phase B ingredients. Heat to 75°C

while mixing until all components are melted and uniform.

Emulsification: Slowly add Phase B to Phase A under continuous homogenization.

Homogenize for 3-5 minutes until a uniform, white emulsion is formed.
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Cooling: Switch to propeller mixing and begin cooling the emulsion.

Phase C Addition: Once the emulsion has cooled to below 40°C, add the Phase C

ingredients (Dihydroterpineol, preservative, and Vitamin E Acetate) one at a time, mixing

well after each addition.

Final Adjustments: Continue mixing until the lotion is smooth and uniform. Check the pH and

adjust if necessary to the desired range (typically 5.5-6.5).

Packaging: Pour the final lotion into appropriate containers.
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Workflow for O/W Scented Body Lotion Preparation.
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Experimental Protocols
Stability Testing of Cosmetic Formulations
Stability testing is crucial to ensure that a cosmetic product maintains its intended physical,

chemical, and microbiological properties, as well as its aesthetic qualities, throughout its shelf

life.[6][12]

Protocol for Accelerated Stability Testing:

This protocol is designed to predict the long-term stability of a cosmetic emulsion like the one

described above.

Sample Preparation: Prepare a sufficient quantity of the cosmetic formulation and divide it

into multiple containers of the final intended packaging, as well as inert glass containers for

comparison.[13][14]

Initial Analysis (Time 0): Before placing the samples under stress conditions, perform a

baseline analysis of the following parameters:

Appearance: Color, clarity, and homogeneity.

Odor: Scent profile and intensity.

pH: Using a calibrated pH meter.

Viscosity: Using a viscometer with a specified spindle and speed.

Microbiological Analysis: Total viable count, yeast, and mold.

Storage Conditions: Place the samples in stability chambers under the following conditions:

[13][15]

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

Room Temperature (Control): 25°C ± 2°C / 60% RH ± 5% RH.

Freeze-Thaw Cycling: 24 hours at -10°C followed by 24 hours at 25°C, for at least three

cycles.[13]
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Testing Intervals: At specified time points (e.g., 1, 2, and 3 months for accelerated testing),

remove samples from the chambers and allow them to equilibrate to room temperature.[13]

Evaluation: Re-evaluate the parameters listed in step 2. Additionally, check for:

Phase Separation: Creaming, coalescence, or breaking of the emulsion.

Packaging Compatibility: Leaking, deformation, or changes to the container.

Data Analysis: Compare the results at each time point to the initial analysis. Significant

changes in any parameter may indicate instability.

Storage Conditions

Prepare and Package
Formulation Samples

Initial Analysis (Time 0)
- pH, Viscosity, Odor

- Appearance, Microbiology

Accelerated
(40°C / 75% RH)

Room Temp
(25°C / 60% RH)

Freeze-Thaw
(-10°C to 25°C)

Periodic Analysis
(e.g., 1, 2, 3 months)

Compare Data to Time 0

Generate Stability Report
& Determine Shelf Life
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Workflow for Cosmetic Stability Testing.

Sensory Evaluation of Fragrance
Sensory evaluation is used to assess how consumers perceive the fragrance of a product,

which is a key driver of product acceptance.[1][16]

Protocol for Descriptive Sensory Analysis of a Scented Cream:

Panelist Selection: Recruit 10-15 trained sensory panelists who are familiar with describing

fragrance attributes.

Environment: Conduct the evaluation in a well-ventilated, odor-free room to prevent sensory

fatigue and cross-contamination of scents.[17]

Sample Preparation:

Label samples with three-digit random codes to blind the panelists.

Place a standardized amount (e.g., 1 gram) of each cream into a clean, odorless

container.

Evaluation Procedure:

Panelists assess one sample at a time.

Odor in Jar: Panelists open the container, bring it to their nose, and sniff gently. They then

rate the intensity of predefined attributes (e.g., "pine," "floral," "citrus," "creamy base") on a

labeled magnitude scale (e.g., 0 = none, 10 = very strong).

Odor on Skin: Panelists apply a standardized amount of the cream to a designated area

on their forearm and spread it evenly.

They evaluate the scent immediately after application and at set time intervals (e.g., 15

minutes, 1 hour) to assess the evolution of the fragrance and its longevity.[10]
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Data Collection: Panelists record their ratings on a provided scoresheet or using sensory

analysis software.

Data Analysis: Analyze the data statistically (e.g., using ANOVA and spider web plots) to

identify significant differences in the sensory profiles of the samples.

Potential Biological Activity: Anti-inflammatory
Effects
While Dihydroterpineol itself has not been extensively studied for its anti-inflammatory

properties, related monoterpene alcohols like α-terpineol have shown the ability to modulate

inflammatory pathways in skin cells.[12] These compounds can inhibit the production of pro-

inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).

[8] The mechanism is thought to involve the downregulation of key inflammatory mediators like

Cyclooxygenase-2 (COX-2) and the transcription factor Nuclear Factor-kappa B (NF-κB).[12]

[18]

Disclaimer: The following diagram illustrates a hypothetical signaling pathway for the anti-

inflammatory action of Dihydroterpineol, inferred from studies on related monoterpene

alcohols. Further research is required to validate this specific pathway for Dihydroterpineol.
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Hypothetical Anti-inflammatory Signaling Pathway.

Safety and Regulatory Considerations
Dihydroterpineol, like all cosmetic ingredients, must be used in accordance with the

regulations of the target market. It is listed as a fragrance ingredient and is REACH registered.

Formulators must ensure that the final product is safe for consumer use and that any potential

allergens are declared where required. The concentration of Dihydroterpineol should be kept

within the limits recommended by the International Fragrance Association (IFRA) standards for

the specific product category. It is the responsibility of the formulator to conduct a thorough

safety assessment of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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